3-(Aminomethyl)benzimidamide dihydrochloride
Overview
Description
“3-(Aminomethyl)benzimidamide dihydrochloride” is a chemical compound with the CAS Number: 328552-96-1 . It has a molecular weight of 222.12 and its IUPAC name is 3-(aminomethyl)benzenecarboximidamide dihydrochloride .
Molecular Structure Analysis
The InChI code for “3-(Aminomethyl)benzimidamide dihydrochloride” is 1S/C8H11N3.2ClH/c9-5-6-2-1-3-7(4-6)8(10)11;;/h1-4H,5,9H2,(H3,10,11);2*1H . This code represents the molecular structure of the compound.Physical And Chemical Properties Analysis
“3-(Aminomethyl)benzimidamide dihydrochloride” is a solid at room temperature .Scientific Research Applications
- Summary : This research involves the use of photoswitchable drugs, which can be activated when and where needed using light. A benzamidine unit, similar to the one in “3-Aminomethyl benzamidine dihydrochloride”, was used in the design of these drugs .
- Methods : The drugs were designed with a photoswitch bound via an amide linkage to a benzamidine unit. The photoswitch can be controlled by irradiation with light of a defined wavelength .
- Results : The study found that significant structural changes in critical binding motifs upon irradiation are essential for maximizing the difference in biological activity between isomeric states .
- Summary : This study used a partial-filling affinity capillary electrophoresis (pf-ACE) method for the cross-validation of fragment hits revealed by a chromogenic factor XIIa (FXIIa) assay .
- Methods : The study used benzamidine, a compound similar to “3-Aminomethyl benzamidine dihydrochloride”, in the chromogenic assay .
- Results : The pf-ACE method helped uncover false positives in the chromogenic assay due to zinc contamination .
- Summary : 4-Aminobenzamidine dihydrochloride, a compound similar to “3-Aminomethyl benzamidine dihydrochloride”, has been used to synthesize orally active fibrinogen receptor antagonists, selective and potent serine protease inhibitors, and novel pyrrolo [3,2-c] quinolines .
- Methods : The synthesis involved the use of 4-Aminobenzamidine dihydrochloride as a starting material .
- Results : The synthesized compounds have potential therapeutic and industrial applications .
Photoswitchable Binding Interactions
Capillary Electrophoresis for Cross-Validation of Fragment Hits
Synthesis of Therapeutic Compounds
Safety And Hazards
properties
IUPAC Name |
3-(aminomethyl)benzenecarboximidamide;dihydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H11N3.2ClH/c9-5-6-2-1-3-7(4-6)8(10)11;;/h1-4H,5,9H2,(H3,10,11);2*1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UVUKPVGDBSBZDF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)C(=N)N)CN.Cl.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H13Cl2N3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20373384 |
Source
|
| Record name | 3-(Aminomethyl)benzene-1-carboximidamide--hydrogen chloride (1/2) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20373384 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
222.11 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(Aminomethyl)benzimidamide dihydrochloride | |
CAS RN |
328552-96-1 |
Source
|
| Record name | 3-(Aminomethyl)benzene-1-carboximidamide--hydrogen chloride (1/2) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20373384 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 3-(aminomethyl)benzene-1-carboximidamide dihydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
